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Compound of Interest

Compound Name: Hentetracontane

Cat. No.: B1581311 Get Quote

A Note on Nomenclature: The term "Hentetracontane" appears to be a less common variant or

potential misspelling of "Hentriacontane." This guide will primarily focus on Hentriacontane, a

31-carbon alkane, for which extensive scientific data is available. For clarity, the data for the

41-carbon alkane, Hentetracontane, is also provided.

Chemical Identification
Hentriacontane is a long-chain saturated hydrocarbon. Its chemical identity is established by

several key identifiers.
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Identifier Value Reference

IUPAC Name Hentriacontane [1]

Synonyms
Untriacontane, n-

Hentriacontane
[2][3][4]

CAS Number 630-04-6 [1][2][3][4]

Molecular Formula C31H64 [1][2][3][4]

Molecular Weight 436.84 g/mol [2][3]

PubChem CID 12410 [1][5]

ChEBI ID 5659 [1]

InChI Key
IUJAMGNYPWYUPM-

UHFFFAOYSA-N
[1][2]

SMILES
CCCCCCCCCCCCCCCCCCC

CCCCCCCCCCCC
[1][2]

For the 41-carbon alkane, Hentetracontane, the available identifiers are:

Identifier Value Reference

Molecular Formula C41H84 [6]

Molecular Weight 577.1 g/mol [6]

PubChem CID 81613 [6]

Physicochemical Properties
Hentriacontane exists as a white, waxy solid at standard conditions.[1][7] It is a non-polar

molecule, making it highly hydrophobic and insoluble in water.[7]
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Property Value Reference

Appearance White, opaque, waxy crystals [1]

Melting Point 67.5 to 69.3 °C [1]

Boiling Point 458 °C [1]

Density 0.781 g/cm³ at 68 °C [1][5]

Solubility

Insoluble in water; Soluble in

heptane (5 mg/ml) and

petroleum ether; Slightly

soluble in ethanol, benzene,

chloroform.

[2][5][7][8]

Vapor Pressure
1.40 x 10⁻¹¹ mm Hg at 25 °C

(Extrapolated)
[5]

logP 16.501 [1]

Natural Occurrence and Biological Significance
Hentriacontane is a naturally occurring compound found in a variety of plant and insect waxes.

It is a component of beeswax (comprising about 8-9%) and is found in plants such as peas

(Pisum sativum), Acacia senegal, and Gymnema sylvestre.[1][5]

Research has indicated that hentriacontane possesses anti-inflammatory, antitumor,

antimicrobial, and antitubercular properties.[5][7] It has been shown to reduce the expression of

inflammatory mediators.[7]

Experimental Protocols
Analytical Methods
The identification and quantification of hentriacontane in various matrices are typically

performed using chromatographic techniques coupled with mass spectrometry.

General Workflow for Analysis:
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Extraction: The initial step involves isolating hentriacontane from the sample matrix. For solid

samples, this can be achieved through solvent extraction. For water samples, methods like

purge and trap or headspace analysis can be employed for volatile compounds, though less

applicable to long-chain alkanes. Steam distillation is another potential method for

compounds with relatively high vapor pressure that are insoluble in water.[9]

Cleanup: The crude extract is often purified to remove interfering substances. Adsorption

chromatography using silica gel, alumina, or florisil is a common technique for separating

non-polar compounds like hentriacontane.[9]

Concentration: The purified sample is concentrated to meet the detection limits of the

analytical instrument. Rotary evaporation or evaporation under a stream of nitrogen are

common methods.[9]

Instrumental Analysis: The concentrated sample is then analyzed, most commonly by Gas

Chromatography-Mass Spectrometry (GC-MS). High-resolution gas chromatography

(HRGC) provides excellent separation of complex mixtures of hydrocarbons.[5][10]

Synthesis of a Hentriacontane Derivative
While the direct synthesis of hentriacontane is not extensively detailed in the provided results,

a method for synthesizing a related β-diketone, hentriacontane-14,16-dione, has been

reported. This synthesis starts from an isoxazole precursor.[11] Such synthetic routes are

crucial for producing standards for analytical studies and for creating novel compounds with

potential biological activities.

Logical Relationships

Physicochemical Properties
(Long-chain alkane, Hydrophobic) Biological Activity

(Anti-inflammatory, Antimicrobial)

influences

Analytical Methods
(GC-MS)

dictates

Natural Occurrence
(Plant waxes, Beeswax)

source of

requires

Research & Applications
(Drug development, Chemotaxonomy)

drives

enables
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Click to download full resolution via product page

Caption: Relationship between Hentriacontane's properties and its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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